Cas no 1803737-40-7 (4-Iodo-3-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 4-Iodo-3-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1803737-40-7
• MF: C₇H₅F₃INO
• MW: 303.020384550095
• CID: 4802196
• Update Time: 2025-05-26

4-Iodo-3-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C7H5F3INO/c8-7(9,10)6-4(11)1-2-12-5(6)3-13/h1-2,13H,3H2
• InChI Key： UOGLSVOVSJYYLS-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(CO)C=1C(F)(F)F

Computed Properties

• Exact Mass: 302.937
• Monoisotopic Mass: 302.937
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1

Additional information on 4-Iodo-3-(trifluoromethyl)pyridine-2-methanol

Research Brief on 4-Iodo-3-(trifluoromethyl)pyridine-2-methanol (CAS: 1803737-40-7)

4-Iodo-3-(trifluoromethyl)pyridine-2-methanol (CAS: 1803737-40-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and iodo substituents on the pyridine ring, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting metabolic and inflammatory diseases.

Recent research has focused on the synthetic pathways and functionalization of 4-Iodo-3-(trifluoromethyl)pyridine-2-methanol to enhance its utility in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a building block for the synthesis of novel pyridine-based inhibitors. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has been leveraged to create diverse libraries of potential drug candidates. These reactions are pivotal for introducing pharmacophores that improve binding affinity and selectivity toward target proteins.

In addition to its synthetic applications, 4-Iodo-3-(trifluoromethyl)pyridine-2-methanol has been investigated for its biological activity. Preliminary in vitro studies have shown that derivatives of this compound exhibit moderate inhibitory effects on specific kinases involved in cancer cell proliferation. For instance, a derivative incorporating a sulfonamide group demonstrated promising activity against BRAF V600E mutant kinases, which are implicated in melanoma. These findings underscore the compound's potential as a scaffold for developing targeted therapies.

The pharmacokinetic properties of 4-Iodo-3-(trifluoromethyl)pyridine-2-methanol derivatives have also been a subject of recent exploration. Researchers have employed computational modeling and in vivo studies to assess absorption, distribution, metabolism, and excretion (ADME) profiles. One notable study utilized molecular docking simulations to predict the binding modes of these derivatives with cytochrome P450 enzymes, providing insights into potential metabolic stability and drug-drug interactions. These computational approaches are complemented by experimental data, ensuring a comprehensive understanding of the compound's therapeutic potential.

Looking ahead, the research community anticipates further advancements in the application of 4-Iodo-3-(trifluoromethyl)pyridine-2-methanol. Ongoing studies are exploring its use in combination therapies and as a probe for chemical biology investigations. The compound's structural flexibility and reactivity make it a valuable tool for elucidating biological pathways and designing next-generation pharmaceuticals. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.